β-Cyclodextrin for design of alumina supported cobalt catalysts efficient in Fischer–Tropsch synthesis†

Chemical Communications Pub Date: 2011-08-26 DOI: 10.1039/C1CC13800F

Abstract

Addition of β-cyclodextrin during catalyst preparation strongly affects the structure and catalytic performance of alumina supported cobalt catalysts for Fischer–Tropsch synthesis. Impregnation of the support with solutions containing β-cyclodextrin leads to higher metal dispersion and spectacularly enhances both reaction rate and heavy hydrocarbons productivity in Fischer–Tropsch synthesis.

Graphical abstract: β-Cyclodextrin for design of alumina supported cobalt catalysts efficient in Fischer–Tropsch synthesis
β-Cyclodextrin for design of alumina supported cobalt catalysts efficient in Fischer–Tropsch synthesis†
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